2-(4-chlorophenoxy)-N-(4-methoxyphenyl)-2-methylpropanamide

• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(4-methoxyphenyl)-2-methylpropanamide
• InChI: InChI=1S/C17H18ClNO3/c1-17(2,22-15-8-4-12(18)5-9-15)16(20)19-13-6-10-14(21-3)11-7-13/h4-11H,1-3H3,(H,19,20)
• InChI Key: QVCXXKNMUVUTQX-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)NC1=CC=C(C=C1)OC)OC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-(4-methoxyphenyl)-2-methylpropanamide, also known as O-Desmethylvenlafaxine, is a chemical compound that belongs to the class of antidepressants. It is a selective serotonin and norepinephrine reuptake inhibitor (SNRI) used in the treatment of major depressive disorder, anxiety disorders, and neuropathic pain.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-(4-methoxyphenyl)-2-methylpropanamide involves the inhibition of serotonin and norepinephrine reuptake. The compound binds to the serotonin and norepinephrine transporters, preventing the reuptake of these neurotransmitters into presynaptic neurons. This leads to an increase in the concentration of serotonin and norepinephrine in the synaptic cleft, which in turn enhances neurotransmission and improves mood.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-(4-methoxyphenyl)-2-methylpropanamide has been shown to have several biochemical and physiological effects. The compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF) in the hippocampus, which is a key factor in the regulation of mood and cognitive function. It has also been shown to increase the levels of cAMP response element-binding protein (CREB), which is involved in the regulation of gene expression and synaptic plasticity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenoxy)-N-(4-methoxyphenyl)-2-methylpropanamide in lab experiments include its selective inhibition of serotonin and norepinephrine reuptake, which makes it a useful tool for studying the role of these neurotransmitters in mood regulation and cognitive function. The compound is also relatively easy to synthesize and has a high purity. The limitations of using the compound in lab experiments include its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N-(4-methoxyphenyl)-2-methylpropanamide. One direction is to investigate the potential therapeutic effects of the compound in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Another direction is to explore the effects of the compound on other neurotransmitter systems, such as dopamine and glutamate. Additionally, research could focus on the development of new analogs of the compound with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-(4-methoxyphenyl)-2-methylpropanamide involves the reaction of 4-chlorophenol with 4-methoxybenzaldehyde in the presence of potassium carbonate and acetic acid. The resulting product is then reacted with 2-bromo-2-methylpropanenitrile in the presence of potassium carbonate and DMF to yield the final product.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(4-methoxyphenyl)-2-methylpropanamide has been extensively studied for its potential therapeutic effects in the treatment of depression, anxiety disorders, and neuropathic pain. Several clinical trials have shown that the compound is effective in reducing the symptoms of major depressive disorder and anxiety disorders. It has also been shown to be effective in the treatment of neuropathic pain.